Cas no 704-10-9 (2',4'-Dichloro-5'-fluoroacetophenone)

2',4'-Dichloro-5'-fluoroacetophenone Properties

Names and Identifiers

• 2,4-Dichloro-5-fluoroacetophenone
• 2',4'-Dichloro-5'-fluoroacetophenone
• 1-(2,4-dichloro-5- fluorophenyl)ethan-1-one
• 1-(2,4-dichloro-5-fluorophenyl)ethan-1-one
• HMS548C16
• SR-01000641018-1
• AM10624
• CCG-51734
• FT-0610007
• CHEMBL4647215
• DivK1c_001100
• Maybridge1_002348
• 704-10-9
• CS-W015286
• D2385
• DTXSID80220668
• 6-acetyl-1,3-dichloro-4-fluorobenzene
• 2 inverted exclamation mark ,4 inverted exclamation mark -Dichloro-5 inverted exclamation mark -fluoroacetophenone
• EC 615-113-6
• AS-10915
• SY016452
• InChI=1/C8H5Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-3H,1H
• MFCD00077499
• AC-10463
• NS00002437
• Acetophenone, 2',4'-dichloro-5'-fluoro-
• 1-(2,4-dichloro-5-fluorophenyl)ethanone
• Ethanone, 1-(2,4-dichloro-5-fluorophenyl)-
• SCHEMBL2630704
• AKOS000120728
• Z104496298
• J-507131
• 2',4'-Dichloro-5'-fluoroacetophenone, 90%
• CDS1_000060
• EN300-21416
• DB-019892
• +Expand

• MDL： MFCD00077499
• InChIKey： FAKJFAMIABOKBW-UHFFFAOYSA-N
• Inchi： 1S/C8H5Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-3H,1H3
• SMILES： CC(C1=CC(F)=C(Cl)C=C1Cl)=O
• BRN： 3090042

Computed Properties

• Exact Mass: 205.97000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 205.97
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.33510
• PSA: 17.07000
• Refractive Index: n20/D 1.546(lit.)
• Boiling Point: 115°C/5mmHg(lit.)
• Melting Point: 35.0 to 37.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Solids.
• Solubility: Insoluble in water.
• Density: 1.425 g/mL at 25 °C(lit.)

2',4'-Dichloro-5'-fluoroacetophenone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2',4'-Dichloro-5'-fluoroacetophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%